![molecular formula C7H10N2O2S B1295571 2-Amino-5-methylbenzenesulfonamide CAS No. 609-55-2](/img/structure/B1295571.png)
2-Amino-5-methylbenzenesulfonamide
Overview
Description
2-Amino-5-methylbenzenesulfonamide (AMS) is an organic compound belonging to the class of aromatic amines. It is a white, crystalline solid with a melting point of around 100°C and a boiling point of about 300°C. It is soluble in water, alcohol, and most organic solvents. AMS is widely used as an intermediate in the synthesis of pharmaceuticals, dyes, and agrochemicals. It is also used as a catalyst in the production of polymers, and as a corrosion inhibitor in metalworking fluids.
Scientific Research Applications
Synthesis and Structural Studies
- Synthesis and Anticancer Properties : A study reported the synthesis of a compound involving 4-methylbenzenesulfonamide, exhibiting potential anticancer properties (Zhang, Shi-jie, Hu, & Wei-Xiao, 2010).
- Crystal and Molecular Structure Investigations : Research on the molecular and electronic structure of isomeric forms of dimethyl[methyl(phenylsulfonyl)amino]benzenesulfonyl chloride, related to 4-methylbenzenesulfonamide derivatives, has been conducted to understand their stereochemical characteristics (Rublova, Zarychta, Olijnyk, & Mykhalichko, 2017).
Analytical Chemistry Applications
- Indirect Fluorescent Visualization of Amines : A study explored the use of 2-Amino-5-methylbenzenesulfonic acid as an indirect fluorescent visualization reagent in chromatography for aliphatic amines, highlighting its application in analytical chemistry (Gallo & Walters, 1986).
Biological and Pharmacological Research
- **Anti-HIV Activity**: Derivatives of 2-mercapto-5-methylbenzenesulfonamide have been synthesized and evaluated for their potential anti-HIV activity. Selected compounds showed promising results, indicating potential applications in antiviral therapies (Brzozowski & Sa̧czewski, 2007).2. Effects on Human Lymphocytes : Research on 2-amino-4,6-di-tert-butylphenol derivatives, which are structurally related to 4-methylbenzenesulfonamide, revealed their effects on the viability and functional potential of human peripheral blood lymphocytes. This highlights their potential immunomodulatory activities (Nizheharodava, Ksendzova, Sysa, Yurkevich, Labai, Shadyro, & Zafranskaya, 2020).
Chemical Synthesis and Development
- Efficient Large-Scale Synthesis : A novel synthesis approach for 2-amino-5-methanesulfonylaminobenzenesulfonamide was developed, demonstrating its large-scale production potential, which is crucial for industrial and research applications (Dragovich, Murphy, Tran, & Ruebsam, 2008).
Mechanism of Action
Mode of Action
It is known that benzylic halides, which are structurally similar to 2-amino-5-methylbenzenesulfonamide, typically react via an sn1 pathway, via the resonance-stabilized carbocation . This suggests that this compound may interact with its targets in a similar manner.
Safety and Hazards
properties
IUPAC Name |
2-amino-5-methylbenzenesulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O2S/c1-5-2-3-6(8)7(4-5)12(9,10)11/h2-4H,8H2,1H3,(H2,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKTVIFGJASUBGA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)N)S(=O)(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60288807 | |
Record name | 2-amino-5-methylbenzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60288807 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
609-55-2 | |
Record name | 2-Amino-5-methylbenzenesulfonamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=609-55-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 609-55-2 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=57677 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-amino-5-methylbenzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60288807 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-amino-5-methylbenzene-1-sulfonamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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